Cas no 790270-71-2 (5-methyl-4-propylthiophene-2-carbohydrazide)

• Product Name: 5-methyl-4-propylthiophene-2-carbohydrazide
• CAS No: 790270-71-2
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 3107203
• PubChem ID: 2512362
• Update Time: 2025-05-21

5-methyl-4-propylthiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-propylthiophene-2-carbohydrazide
• AKOS008965635
• 790270-71-2
• Z56347149
• EN300-10068
• G26497

• Inchi： 1S/C9H14N2OS/c1-3-4-7-5-8(9(12)11-10)13-6(7)2/h5H,3-4,10H2,1-2H3,(H,11,12)
• InChI Key： LVDUQALUUPLQNM-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=CC(=C1C)CCC

Computed Properties

• Exact Mass: 198.08268425Da
• Monoisotopic Mass: 198.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-methyl-4-propylthiophene-2-carbohydrazide

5-Methyl-4-Propylthiophene-2-Carbohydrazide: A Comprehensive Overview

The compound 5-methyl-4-propylthiophene-2-carbohydrazide (CAS No. 790270-71-2) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically thiophenes, which are known for their unique electronic properties and versatility in organic synthesis. The thiophene ring serves as a foundational structure, while the methyl and propyl substituents introduce additional functional groups that enhance its reactivity and applicability.

Recent advancements in synthetic chemistry have highlighted the importance of thiophene derivatives like 5-methyl-4-propylthiophene-2-carbohydrazide in the development of advanced materials. Researchers have explored its role in creating novel semiconducting materials, where the thiophene ring's conjugated system contributes to enhanced electronic conductivity. This property makes it a promising candidate for applications in organic electronics, such as flexible displays and thin-film transistors.

In the pharmaceutical industry, 5-methyl-4-propylthiophene-2-carbohydrazide has shown potential as a precursor for bioactive compounds. Its ability to form stable complexes with metal ions has led to investigations into its use in drug delivery systems. For instance, studies have demonstrated that this compound can act as a ligand in metallo-drug formulations, enhancing their stability and bioavailability.

The synthesis of 5-methyl-4-propylthiophene-2-carbohydrazide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiophene ring through cyclization reactions, followed by the introduction of substituents via nucleophilic substitution or alkylation. Recent research has focused on optimizing these steps to improve yield and reduce environmental impact.

One of the most exciting developments involving this compound is its application in polymer chemistry. By incorporating 5-methyl-4-propylthiophene-2-carbohydrazide into polymer backbones, scientists have created materials with improved mechanical strength and thermal stability. These polymers are being explored for use in high-performance composites and advanced coatings.

In conclusion, 5-methyl-4-propylthiophene-2-carbohydrazide (CAS No. 790270-71-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and applied chemistry, positions it as a valuable tool for future innovations in materials science and pharmaceuticals.